3-(chloromethyl)-5-cyclopropyl-4-methyl-4H-1,2,4-triazole

Specification

• CAS No.: 1240528-00-0
• Molecular Formula: C7H10ClN3
• Molecular Weight: 171.63
• IUPAC Name: 3-(chloromethyl)-5-cyclopropyl-4-methyl-1,2,4-triazole
• Standard InChI: InChI=1S/C7H10ClN3/c1-11-6(4-8)9-10-7(11)5-2-3-5/h5H,2-4H2,1H3
• Standard InChI Key: PLBPKAUMCDUSOR-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1C2CC2)CCl
• Canonical SMILES: CN1C(=NN=C1C2CC2)CCl

Introduction

Structural Information

• Molecular Formula: C$_7$H$_{10}$ClN$_3$

• SMILES: CN1C(=NN=C1C2CC2)CCl

• InChI: InChI=1S/C7H10ClN3/c1-11-6(4-8)9-10-7(11)5-2-3-5/h5H,2-4H2,1H3

• InChIKey: PLBPKAUMCDUSOR-UHFFFAOYSA-N

Synthesis

The synthesis of 3-(chloromethyl)-5-cyclopropyl-4-methyl-4H-1,2,4-triazole is not well-documented in the available literature. Generally, compounds in this class can be synthesized through reactions involving hydrazine derivatives and appropriate aldehydes or ketones, followed by chloromethylation steps.

Biological Activity

While there is no specific literature on the biological activity of 3-(chloromethyl)-5-cyclopropyl-4-methyl-4H-1,2,4-triazole, compounds with similar structures have shown potential in various biological applications. For instance, 1,2,4-triazoles are known for their antifungal properties, as demonstrated by derivatives like those described in.

Safety and Handling

Given the lack of specific safety data for 3-(chloromethyl)-5-cyclopropyl-4-methyl-4H-1,2,4-triazole, general precautions should be taken when handling organic compounds, especially those containing chlorine, which can be hazardous. It is advisable to follow standard laboratory safety protocols.

Data Table: Predicted Collision Cross Section (CCS) for Related Compounds

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	172.06360	134.8
[M+Na]+	194.04554	149.5
[M+NH4]+	189.09014	143.7
[M+K]+	210.01948	145.9
[M-H]-	170.04904	143.0
[M+Na-2H]-	192.03099	144.0
[M]+	171.05577	140.5
[M]-	171.05687	140.5

This table is based on data for a similar compound, 3-(chloromethyl)-4-cyclopropyl-5-methyl-4H-1,2,4-triazole.